4-Tert-butyl-1,3-dihydroimidazole-2-thione
Overview
Description
Scientific Research Applications
Medicine: Antimicrobial Agent Development
4-Tert-butyl-1,3-dihydroimidazole-2-thione shows promise in the development of new antimicrobial agents. Its structural motif is found in many biologically active molecules, which suggests potential efficacy against bacteria and fungi. Research is ongoing to synthesize derivatives and test their activity against a range of pathogens .
Agriculture: Pesticide Formulation
In agriculture, this compound could be utilized in the synthesis of pesticides. Its thione moiety is particularly interesting for creating compounds that may act as fungicides or insecticides, helping protect crops from various diseases and pests.
Material Science: Polymer Additives
The compound’s unique structure makes it a candidate for use in material science, particularly as an additive in polymers to enhance their properties. It could potentially improve thermal stability or act as a curing agent in polymer composites .
Environmental Science: Pollution Remediation
Research into the environmental applications of 4-Tert-butyl-1,3-dihydroimidazole-2-thione includes its use in pollution remediation. Its ability to bind heavy metals could be harnessed in water treatment processes to remove toxic substances from contaminated sources .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound may serve as an enzyme inhibitor, providing insights into enzyme mechanisms and aiding in the design of drugs that target specific biochemical pathways. Its interaction with enzymes could be studied to understand and manipulate metabolic processes .
Industrial Processes: Chemical Synthesis Intermediate
4-Tert-butyl-1,3-dihydroimidazole-2-thione can be an intermediate in chemical syntheses, particularly in the production of more complex imidazole derivatives. These derivatives have a wide range of industrial applications, from pharmaceuticals to agrochemicals .
Analytical Chemistry: Chromatography
In analytical chemistry, derivatives of this compound could be used in chromatography as stationary phases or as derivatization agents to analyze various substances. Its stable structure under analytical conditions makes it suitable for high-performance liquid chromatography (HPLC) applications .
Pharmaceutical Research: Drug Discovery
Lastly, in pharmaceutical research, 4-Tert-butyl-1,3-dihydroimidazole-2-thione is valuable for drug discovery. Its core structure is a scaffold for developing novel therapeutic agents, particularly in the search for drugs with unique modes of action .
properties
IUPAC Name |
4-tert-butyl-1,3-dihydroimidazole-2-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2S/c1-7(2,3)5-4-8-6(10)9-5/h4H,1-3H3,(H2,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RYVMCZAPKGDMCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CNC(=S)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60400820 |
Source
|
| Record name | 4-tert-butyl-1,3-dihydroimidazole-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60400820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Tert-butyl-1,3-dihydroimidazole-2-thione | |
CAS RN |
14395-90-5 |
Source
|
| Record name | 4-tert-butyl-1,3-dihydroimidazole-2-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60400820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
